Cas no 1339882-82-4 (phenyl(pyridin-4-yl)methanesulfonyl chloride)

• Product Name: phenyl(pyridin-4-yl)methanesulfonyl chloride
• CAS No: 1339882-82-4
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• CID: 5207879
• PubChem ID: 62085094
• Update Time: 2025-05-20

phenyl(pyridin-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• phenyl(pyridin-4-yl)methanesulfonyl chloride
• phenyl(pyridin-4-yl)methanesulfonylchloride
• 4-Pyridinemethanesulfonyl chloride, α-phenyl-

• Inchi： 1S/C12H10ClNO2S/c13-17(15,16)12(10-4-2-1-3-5-10)11-6-8-14-9-7-11/h1-9,12H
• InChI Key： PLWQYORYXMADSS-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CN=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on phenyl(pyridin-4-yl)methanesulfonyl chloride

Phenyl(Pyridin-4-yl)Methanesulfonyl Chloride: A Comprehensive Overview

Phenyl(Pyridin-4-yl)Methanesulfonyl Chloride (CAS No. 1339882-82-4) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often abbreviated as PPYMSC, is a sulfonyl chloride derivative characterized by its unique structure, which combines a sulfonyl chloride group with a pyridin-4-yl substituent and a phenyl group. Its chemical formula is C13H9ClNOS, and it exhibits a molecular weight of approximately 267.67 g/mol.

The synthesis of PPYMSC typically involves the reaction of phenyl(pyridin-4-yl)methanol with sulfur trioxide in the presence of a catalyst, followed by chlorination to yield the sulfonyl chloride derivative. This compound is known for its high reactivity due to the electron-withdrawing nature of the sulfonyl chloride group, which makes it an excellent electrophile in various nucleophilic substitution reactions. Recent studies have highlighted its potential as a key intermediate in the construction of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of PPYMSC is in the field of medicinal chemistry, where it serves as a valuable building block for the synthesis of sulfonamide-containing drugs. Sulfonamides are widely used in pharmacology due to their ability to modulate enzyme activity and receptor binding. For instance, PPYMSC has been employed in the synthesis of inhibitors targeting kinases, which are critical enzymes involved in cell signaling pathways. These inhibitors hold promise for the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its role in drug discovery, PPYMSC has also found applications in materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials, such as polymeric membranes and nanoparticles. The sulfonamide functionality introduced by PPYMSC can impart unique properties to these materials, such as improved thermal stability and enhanced mechanical strength. Recent advancements in polymer chemistry have demonstrated the potential of PPYMSC in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for its application in sensors and drug delivery systems.

The reactivity and versatility of PPYMSC make it an attractive candidate for exploring novel chemical transformations. For example, recent studies have focused on its use in click chemistry reactions, which are known for their efficiency and selectivity. By incorporating PPYMSC into click reactions, chemists have successfully synthesized complex molecular architectures with unprecedented precision. These findings underscore the importance of PPYMSC as a valuable tool in modern organic synthesis.

From an environmental perspective, understanding the fate and behavior of PPYMSC in different ecosystems is crucial for ensuring its safe handling and disposal. Recent research has investigated its degradation pathways under various conditions, revealing that it undergoes hydrolysis to form phenyl(pyridin-4-yl)methanesulfonic acid, which is less hazardous but still requires proper management to prevent ecological harm. These studies highlight the need for sustainable practices in the production and use of PPYMSC, particularly in industrial settings.

In conclusion, Phenyl(Pyridin-4-yl)Methanesulfonyl Chloride (CAS No. 1339882-82-4) is a multifaceted compound with significant implications across diverse scientific disciplines. Its reactivity, versatility, and potential applications continue to drive innovative research efforts aimed at unlocking its full potential. As advancements in synthetic methodologies and material science progress, PPYMSC is poised to play an even more prominent role in shaping future discoveries and technologies.